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Compound of Interest

Compound Name: Cellobiosan

Cat. No.: B565064

In-Depth Technical Guide to 1,6-Anhydro-f3-
cellobiose

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
1,6-Anhydro-[3-cellobiose, also known as cellobiosan. It includes key data on its physical and
chemical characteristics, detailed experimental protocols for its synthesis and analysis, and an
exploration of its biological significance.

Core Physicochemical Properties

1,6-Anhydro-p-cellobiose is a disaccharide derivative formed from the intramolecular
dehydration of cellobiose. It is a white, amorphous, and hygroscopic solid.[1] Key
physicochemical properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b565064?utm_src=pdf-interest
https://www.benchchem.com/product/b565064?utm_src=pdf-body
https://www.chemeo.com/cid/92-207-0/1-6-Anhydro-beta-D-glucofuranose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula C12H20010 [2]
Molecular Weight 324.28 g/mol [2]
White amorphous solid / White
Appearance ) [11[3]
to off-white powder
B Soluble in water (50 mg/mL)
Solubility
and DMSO.
Data not available for 1,6-
Anhydro-[3-cellobiose. For the
Melting Point related compound 1,6-

Anhydro-B-D-glucose, the
melting point is 182-184 °C.

Optical Rotation

Data not available for 1,6-
Anhydro-f3-cellobiose. For the
related compound 1,6-
Anhydro-f3-D-glucose, the
specific rotation [a]D*® is -66°
(c=1 in H20).

Stability

Hygroscopic, protect from

moisture.

Storage

Store at 0 to 8 °C.

Experimental Protocols
Synthesis of 1,6-Anhydro-B-cellobiose

1. Pyrolysis of Cellulose:

1,6-Anhydro-3-cellobiose is a major product of the pyrolysis of cellulose. This process involves

the thermal decomposition of cellulosic biomass in the absence of oxygen. The resulting bio-oil

contains a mixture of compounds from which 1,6-Anhydro-f3-cellobiose can be isolated and

purified.
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o Workflow for Pyrolysis and Separation:

Cellulosic Biomass Fast Pyrolysis 1,6-Anhydro-f-cellobiose

Click to download full resolution via product page
2. Chemical Synthesis from Unprotected Sugars:

A one-step synthesis method involves the use of a dehydrative condensing agent, such as 2-
chloro-1,3-dimethylimidazolinium chloride (DMC), to facilitate the intramolecular cyclization of

cellobiose.

e Reaction Scheme:

Cellobiose | Dehydration

1,6-Anhydro-3-cellobiose

Click to download full resolution via product page

Chemical synthesis of 1,6-Anhydro-[3-cellobiose.

Purification

Purification of 1,6-Anhydro-3-cellobiose from pyrolysis oil can be achieved using high-
performance thin-layer chromatography (HPTLC). This technique allows for the effective
separation of various sugars present in the complex mixture.

Structural Analysis by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the structural
elucidation of 1,6-Anhydro-p-cellobiose. While a specific protocol for the anhydro-disaccharide
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is not readily available, a general procedure for the analysis of the parent compound,
cellobiose, can be adapted.

o Sample Preparation: Dissolve the sample in a suitable deuterated solvent, such as D20.
o Data Acquisition: Acquire 1D (*H and 3C) and 2D (e.g., COSY, HSQC) NMR spectra.

e Analysis: Analyze the chemical shifts and coupling constants to confirm the structure and
stereochemistry of the molecule. For cellobiose, distinct anomeric proton signals are typically
observed in the 4.0-5.5 ppm range in the *H NMR spectrum.

Biological Activity and Significance

While research on the specific biological activities of 1,6-Anhydro-p-cellobiose is limited,
studies on the related compound, 1,6-anhydro-f3-D-glucopyranose (levoglucosan), suggest
potential antibacterial and antioxidant properties. Further investigation is required to determine
if these activities are shared by 1,6-Anhydro-3-cellobiose.

Potential Metabolic Pathways

There is no direct evidence for the involvement of 1,6-Anhydro-[3-cellobiose in specific signaling
pathways. However, its structural similarity to cellobiose suggests it may be a substrate for
enzymes involved in cellulose degradation or microbial carbohydrate metabolism. In various
microorganisms, cellobiose is metabolized through two primary pathways: hydrolytic and
phosphorolytic.

e Hydrolytic Pathway: 3-glucosidases cleave cellobiose into two glucose molecules.

o Phosphorolytic Pathway: Cellobiose phosphorylase converts cellobiose into glucose-1-
phosphate and glucose.

It is plausible that microorganisms possessing enzymes capable of hydrolyzing the (3-1,4-
glycosidic bond and the 1,6-anhydro bridge could utilize 1,6-Anhydro-3-cellobiose as a carbon
source.

» Hypothesized Metabolic Fate:
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Hypothesized metabolism of 1,6-Anhydro-f3-cellobiose.

Applications in Drug Development

The unique structural features of 1,6-Anhydro-p-cellobiose make it an interesting building block
for the synthesis of more complex carbohydrate-based molecules. Its rigid bicyclic structure
can serve as a scaffold for the development of novel therapeutic agents. Further research into
its biological activities may uncover potential applications in areas such as antibacterial or
antioxidant therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b565064?utm_src=pdf-body-img
https://www.benchchem.com/product/b565064?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. 1,6-Anhydro-«beta»-D-glucofuranose (CAS 7425-74-3) - Chemical & Physical Properties
by Cheméo [chemeo.com]

2. synthose.com [synthose.com]

3. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Physicochemical properties of 1,6-Anhydro-[3-
cellobiose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565064#physicochemical-properties-of-1-6-anhydro-
cellobiose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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